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Compound of Interest

Compound Name: D-(-)-Pantolactone-d6

Cat. No.: B15294272 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

guide provides essential, immediate safety and logistical information for the proper disposal of

D-(-)-Pantolactone-d6, ensuring the protection of personnel and the environment.

D-(-)-Pantolactone-d6, a deuterated form of D-(-)-Pantolactone, should be handled with the

same precautions as its non-deuterated counterpart. Although not classified as a hazardous

substance, it is crucial to follow established laboratory waste disposal protocols to minimize

environmental impact. One Safety Data Sheet (SDS) indicates that the substance is very toxic

to aquatic life with long-lasting effects.

Key Disposal Principles
The fundamental principle for the disposal of D-(-)-Pantolactone-d6 is to adhere strictly to

national and local regulations. In the United States, the Environmental Protection Agency (EPA)

regulates chemical waste under the Resource Conservation and Recovery Act (RCRA).

Core tenets for disposal include:

Never dispose of D-(-)-Pantolactone-d6 down the drain or in regular trash.

Always collect the waste in a designated and properly labeled container.

Arrange for disposal through an approved hazardous waste management company.
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Step-by-Step Disposal Protocol
Personal Protective Equipment (PPE): Before handling D-(-)-Pantolactone-d6, ensure

appropriate PPE is worn, including safety glasses, gloves, and a lab coat.

Waste Collection:

Designate a specific, compatible waste container for D-(-)-Pantolactone-d6 waste. A high-

density polyethylene (HDPE) container with a secure screw-top cap is recommended.

Leave the chemical in its original container if possible. If transferring, ensure the new

container is clean, dry, and properly labeled.[1]

Do not mix D-(-)-Pantolactone-d6 waste with other chemical waste streams unless

explicitly permitted by your institution's waste management plan.[1]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "D-
(-)-Pantolactone-d6".

Include the CAS number (if available for the deuterated form, otherwise use the non-

deuterated CAS number: 599-04-2) and the approximate quantity of waste.

Note the date when the first waste was added to the container.

Storage:

Store the waste container in a designated satellite accumulation area (SAA) that is at or

near the point of generation and under the control of laboratory personnel.

Ensure the container is kept tightly closed except when adding waste.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal:
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Once the container is full or has reached the storage time limit set by your institution

(typically 90 to 180 days), arrange for pickup by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

The waste will be transported to an approved waste disposal plant for proper treatment

and disposal.[2]

Quantitative Data Summary
Property Value Source

Chemical Formula C₆D₆H₄O₃ N/A

Appearance Solid N/A

Solubility Soluble in water N/A

Storage Temperature 2-8°C [2]

Hazard Class
Not classified as hazardous for

transport
[2]

Environmental Hazard
Very toxic to aquatic life with

long lasting effects
[1]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of D-(-)-
Pantolactone-d6.
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Caption: Disposal workflow for D-(-)-Pantolactone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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